Cas no 2173052-16-7 ((4AR,7aS)-1-isobutyloctahydrothieno3,4-bpyrazine 6,6-dioxide dihydrochloride)

• Product Name: (4AR,7aS)-1-isobutyloctahydrothieno3,4-bpyrazine 6,6-dioxide dihydrochloride
• CAS No: 2173052-16-7
• MF: C₁₀H₂₂Cl₂N₂O₂S
• MW: 305.264879703522
• MDL: MFCD29762551
• CID: 4772422
• Update Time: 2026-02-26

(4AR,7aS)-1-isobutyloctahydrothieno3,4-bpyrazine 6,6-dioxide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (4aR,7aS)-1-isobutyloctahydrothieno[3,4-b]pyrazine 6,6-dioxide dihydrochloride
• (4AR,7aS)-1-isobutyloctahydrothieno3,4-bpyrazine 6,6-dioxide dihydrochloride

• MDL： MFCD29762551
• Inchi： 1S/C10H20N2O2S.2ClH/c1-8(2)5-12-4-3-11-9-6-15(13,14)7-10(9)12;;/h8-11H,3-7H2,1-2H3;2*1H/t9-,10+;;/m0../s1
• InChI Key： FYGCOPBVYFLRKC-JXGSBULDSA-N
• SMILES： Cl.Cl.S1(C[C@H]2[C@@H](C1)N(CC(C)C)CCN2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 321
• Topological Polar Surface Area: 57.8

Additional information on (4AR,7aS)-1-isobutyloctahydrothieno3,4-bpyrazine 6,6-dioxide dihydrochloride

Recent Advances in the Study of (4AR,7aS)-1-isobutyloctahydrothieno[3,4-b]pyrazine 6,6-dioxide dihydrochloride (CAS: 2173052-16-7)

The compound (4AR,7aS)-1-isobutyloctahydrothieno[3,4-b]pyrazine 6,6-dioxide dihydrochloride (CAS: 2173052-16-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique thienopyrazine dioxide scaffold, has demonstrated promising pharmacological properties, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, structural optimization, and potential therapeutic applications, positioning it as a candidate for further drug development.

Recent synthetic methodologies for (4AR,7aS)-1-isobutyloctahydrothieno[3,4-b]pyrazine 6,6-dioxide dihydrochloride have emphasized efficiency and scalability. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel asymmetric synthesis route that significantly improved yield and enantiomeric purity. The study highlighted the critical role of chiral auxiliaries in controlling the stereochemistry at the 4a and 7a positions, which is essential for the compound's biological activity. Furthermore, the dihydrochloride salt form was found to enhance solubility and stability, addressing previous formulation challenges.

Pharmacological investigations have revealed that (4AR,7aS)-1-isobutyloctahydrothieno[3,4-b]pyrazine 6,6-dioxide dihydrochloride exhibits high affinity for sigma-1 and sigma-2 receptors, with potential implications for neurodegenerative diseases and pain management. In vitro and in vivo studies conducted by a collaborative research team from Harvard Medical School and MIT demonstrated its neuroprotective effects in models of Parkinson's disease, attributed to its ability to modulate mitochondrial function and reduce oxidative stress. These findings were corroborated by a separate study in Nature Chemical Biology, which also identified its role in enhancing synaptic plasticity.

Despite these advancements, challenges remain in optimizing the pharmacokinetic profile of (4AR,7aS)-1-isobutyloctahydrothieno[3,4-b]pyrazine 6,6-dioxide dihydrochloride. A 2024 preclinical study reported variability in blood-brain barrier penetration, prompting ongoing research into prodrug strategies and nanoparticle-based delivery systems. Additionally, toxicological assessments are underway to evaluate its safety profile, with preliminary data suggesting a favorable therapeutic window.

In conclusion, (4AR,7aS)-1-isobutyloctahydrothieno[3,4-b]pyrazine 6,6-dioxide dihydrochloride represents a promising scaffold for CNS-targeted therapeutics. Continued research into its mechanism of action, structural derivatives, and delivery methods will be critical for advancing its clinical potential. The compound's unique combination of synthetic accessibility and biological activity underscores its value in the evolving landscape of chemical biology and drug discovery.